2,4-Dinitro-5-[bis(2-chloroethyl)amino]benzonitrile

• Molecular Formula: C11H10Cl2N4O4
• Molecular Weight: 333.12 g/mol
• IUPAC Name: 5-[bis(2-chloroethyl)amino]-2,4-dinitrobenzonitrile
• InChI: InChI=1S/C11H10Cl2N4O4/c12-1-3-15(4-2-13)10-5-8(7-14)9(16(18)19)6-11(10)17(20)21/h5-6H,1-4H2
• InChI Key: HGQCWSSCAYOKJM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1N(CCCl)CCCl)[N+](=O)[O-])[N+](=O)[O-])C#N

Description

2,4-Dinitro-5-[bis(2-chloroethyl)amino]benzonitrile is a useful research compound. Its molecular formula is C11H10Cl2N4O4 and its molecular weight is 333.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-[N,N-bis(2-chloroethyl)amino]-2,4-dinitrobenzamide (1) (VII) (0.20 g, 0.57 mol) in SOCl2 (5 mL) was heated under reflux in N2 for 84 h. Excess SOCl2 was removed under reduced pressure, and the residue was chromatographed on silica gel. Elution with EtOAc/petroleum ether (3:7) gave 5-[N,N-bis(2-chloroethyl)amino]-2,4-dinitrobenzonitrile (7) (Ic: X=Cl, R=CN) (0.16 g, 87%), mp (CHCl3) 127° C. 1H NMR (CD3COCD3) δ 8.79 (s, 1 H, H-3), 8.19 (s, 1 H, H-6), 3.93 (s, 8 H, NCH2CH2Cl). 13C NMR δ 148.55 (C-5), 140.98, 139.07 (C-2,4), 129.50, 126.10 (C-3,6), 115.05 (C-1), 112.84 (CN), 54.18 (CH2N), 42.20 (CH2Cl). Anal. (C11H10Cl2N4O4) C,H,N.